Cas no 1213049-17-2 ((1R)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE)

• Product Name: (1R)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE
• CAS No: 1213049-17-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD12757177
• CID: 5187008
• Update Time: 2025-05-22

(1R)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (R)-cyclopropyl(2-methoxyphenyl)methanamine
• (R)-cyclopropyl-(2-methoxyphenyl)methanamine
• (1R)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE
• (1R)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE-HCl
• Benzenemethanamine, α-cyclopropyl-2-methoxy-, (αR)-

• MDL： MFCD12757177
• Inchi： 1S/C11H15NO/c1-13-10-5-3-2-4-9(10)11(12)8-6-7-8/h2-5,8,11H,6-7,12H2,1H3/t11-/m1/s1
• InChI Key： FBGNVBWSHSMXFT-LLVKDONJSA-N
• SMILES： O(C)C1C=CC=CC=1[C@@H](C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2

Additional information on (1R)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE

Recent Advances in the Study of (1R)-Cyclopropyl(2-methoxyphenyl)methylamine (CAS: 1213049-17-2) and Its Applications in Chemical Biology and Medicine

The compound (1R)-Cyclopropyl(2-methoxyphenyl)methylamine (CAS: 1213049-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug development.

Recent studies have highlighted the role of (1R)-Cyclopropyl(2-methoxyphenyl)methylamine as a key intermediate in the synthesis of novel bioactive molecules. Its chiral cyclopropyl moiety and methoxyphenyl group make it a versatile building block for the development of compounds targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors, has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient asymmetric synthesis of (1R)-Cyclopropyl(2-methoxyphenyl)methylamine using a chiral auxiliary approach, achieving high enantiomeric purity (>99% ee). This advancement has significant implications for the scalable production of this compound and its derivatives. The study also reported preliminary in vitro data showing promising binding affinity to 5-HT2A and D2 receptors, suggesting potential applications in psychiatric drug development.

Further pharmacological characterization has revealed that derivatives of (1R)-Cyclopropyl(2-methoxyphenyl)methylamine exhibit selective modulation of G-protein coupled receptors (GPCRs). A recent patent application (WO2023056123) describes novel compounds incorporating this scaffold that show improved blood-brain barrier penetration and metabolic stability compared to earlier analogs. These properties make them particularly attractive candidates for CNS-targeted therapeutics.

The compound's mechanism of action appears to involve allosteric modulation of receptor activity, as evidenced by recent biophysical studies using surface plasmon resonance (SPR) and cryo-electron microscopy. These techniques have provided structural insights into how the cyclopropyl group contributes to receptor binding specificity, potentially explaining the observed subtype selectivity among related GPCRs.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have identified key modifications to the (1R)-Cyclopropyl(2-methoxyphenyl)methylamine scaffold that enhance potency while maintaining favorable pharmacokinetic properties. Particular attention has been paid to the methoxy group's position on the phenyl ring, with the ortho-substitution (as in the parent compound) showing optimal receptor interaction profiles in most cases.

Recent toxicological evaluations of (1R)-Cyclopropyl(2-methoxyphenyl)methylamine derivatives have shown promising safety profiles in preclinical models. A 2024 study reported no significant hepatotoxicity or cardiotoxicity at therapeutic doses, addressing one of the major concerns with structurally related compounds. However, further studies are needed to fully characterize the long-term safety profile of these molecules.

Looking forward, the application of (1R)-Cyclopropyl(2-methoxyphenyl)methylamine extends beyond CNS disorders. Emerging research suggests potential utility in inflammation and immune modulation, particularly through interactions with trace amine-associated receptors (TAARs). Several pharmaceutical companies have included derivatives of this compound in their pipelines for novel immunomodulatory agents.

In conclusion, (1R)-Cyclopropyl(2-methoxyphenyl)methylamine (CAS: 1213049-17-2) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Recent advances in its synthesis and characterization have paved the way for the development of novel, more selective pharmacological agents. Continued research into its mechanism of action and optimization of its derivatives will likely yield important contributions to multiple therapeutic areas in the coming years.